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Compound of Interest

Compound Name: Ajugose

Cat. No.: B3029061

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. While specific disposal guidelines for Ajugose are not readily available in public
safety data sheets, its classification as a non-hazardous, water-soluble oligosaccharide allows
for disposal based on general laboratory procedures for similar substances. This guide
provides a comprehensive overview of the recommended disposal methods for Ajugose,
emphasizing safety and regulatory compliance.

Ajugose Chemical and Physical Properties

A summary of the key quantitative data for Ajugose is presented in the table below.
Understanding these properties is essential for its safe handling and disposal.

Property Value Source
Molecular Formula C36H62031 [1][2]
Molecular Weight 990.86 g/mol [1][2]
CAS Number 512-72-1 [2][3]14]
Appearance Solid

Solubility Soluble in water [3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3029061?utm_src=pdf-interest
https://www.benchchem.com/product/b3029061?utm_src=pdf-body
https://www.benchchem.com/product/b3029061?utm_src=pdf-body
https://www.benchchem.com/product/b3029061?utm_src=pdf-body
https://www.benchchem.com/product/b3029061?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ajugose
https://www.marine-oligo.com/ajugose-galactohexaose-from-eupatorium/
https://pubchem.ncbi.nlm.nih.gov/compound/Ajugose
https://www.marine-oligo.com/ajugose-galactohexaose-from-eupatorium/
https://www.marine-oligo.com/ajugose-galactohexaose-from-eupatorium/
https://www.biocrick.com/Ajugose-BCX1288.html
https://www.medchemexpress.com/ajugose.html
https://www.biocrick.com/Ajugose-BCX1288.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the proper disposal of Ajugose in a
laboratory setting. This procedure is based on general guidelines for non-hazardous chemical
waste.

1. Initial Assessment and Small Quantity Disposal:

« For uncontaminated, small quantities of Ajugose: Given that Ajugose is a type of sugar and
Is water-soluble, it can often be disposed of down the drain with copious amounts of water.[5]
This method is generally acceptable for substances that are not considered to have a
significant environmental impact.[5]

o Consult Local Regulations: Before proceeding, it is imperative to consult your institution's
specific chemical hygiene plan and local wastewater regulations to ensure compliance.
Some municipalities may have restrictions on the disposal of any chemical waste via the
sanitary sewer.

2. Disposal of Contaminated or Large Quantities:

o Collection: If Ajugose is contaminated with other hazardous chemicals or if you have a large
guantity to dispose of, it must be collected as chemical waste.

o Container: Use a designated, leak-proof, and compatible waste container. The container
should be clearly labeled as "Hazardous Waste" or "Chemical Waste" in accordance with
your institution's policy.

e Labeling: The label must include the full chemical name ("Ajugose"), the concentration (if in
solution), and any other components of the waste mixture.

o Storage: Store the waste container in a designated satellite accumulation area.[1][4] This
area should be away from incompatible materials.[4]

o Waste Pickup: Arrange for the disposal of the chemical waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
company.[1]
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3. Spill Cleanup:

 In the event of a spill, wear appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat.

o For solid spills, carefully sweep the material into a designated waste container.

» For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in

the chemical waste container.

Clean the spill area with soap and water.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Ajugose.
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Caption: Decision workflow for the proper disposal of Ajugose.

By adhering to these procedures and consulting with your institution's safety professionals, you
can ensure the safe and responsible disposal of Ajugose, contributing to a secure and
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compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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